4,6-dimethylpyrimidine-5-carbaldehyde
Overview
Description
“4,6-dimethylpyrimidine-5-carbaldehyde” is a chemical compound with the molecular formula C7H8N2O . It is related to the class of compounds known as pyrimidines, which are aromatic heterocyclic compounds similar to pyridine but with two nitrogen atoms at positions 1 and 3 of the ring .
Synthesis Analysis
The synthesis of related compounds, such as 2-amino-4,6-dichloropyrimidine-5-carbaldehyde, has been reported in the literature . The synthesis involves aromatic nucleophilic substitution reactions, resulting in products of amination, solvolysis, and condensation processes . These reactions occur under mild and environmentally friendly conditions, influenced by structural factors of the starting pyrimidine and a high concentration of alkoxide ions .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrimidine ring, which is an aromatic heterocyclic compound, with two methyl groups attached at positions 4 and 6, and a carbaldehyde group attached at position 5 .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the search results, related compounds like 2-amino-4,6-dichloropyrimidine-5-carbaldehyde have been studied . These compounds undergo aromatic nucleophilic substitution reactions, resulting in amination, solvolysis, and condensation products .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 136.15 and a predicted density of 1.133±0.06 g/cm3 . The predicted boiling point is 259.2±35.0 °C .properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,6-dimethylpyrimidine-5-carbaldehyde can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,4,6-trimethylpyrimidine", "potassium permanganate", "sodium hydroxide", "acetic acid", "sodium borohydride", "acetaldehyde" ], "Reaction": [ "Step 1: Oxidation of 2,4,6-trimethylpyrimidine with potassium permanganate and sodium hydroxide to form 4,6-dimethylpyrimidine-2,5-dicarboxylic acid", "Step 2: Decarboxylation of 4,6-dimethylpyrimidine-2,5-dicarboxylic acid with acetic acid to form 4,6-dimethylpyrimidine-5-carboxaldehyde", "Step 3: Reduction of 4,6-dimethylpyrimidine-5-carboxaldehyde with sodium borohydride and acetaldehyde to form 4,6-dimethylpyrimidine-5-carbaldehyde" ] } | |
CAS RN |
1369345-87-8 |
Molecular Formula |
C7H8N2O |
Molecular Weight |
136.2 |
Purity |
95 |
Origin of Product |
United States |
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